N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H20N2O3S/c1-24-14-7-4-12-9-16(21-15(12)10-14)18(22)20-11-19(23,13-5-6-13)17-3-2-8-25-17/h2-4,7-10,13,21,23H,5-6,11H2,1H3,(H,20,22)
• InChI Key: CBHSOGBWLQNSHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NCC(C3CC3)(C4=CC=CS4)O
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties The compound N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide belongs to a class of chemicals that are often involved in the synthesis of various pharmacologically active substances. For example, compounds with a similar structure have been synthesized and evaluated for their antimicrobial and antioxidant activities. Compounds like ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, which share structural similarities, have been found to exhibit notable antibacterial and antifungal properties, as well as profound antioxidant potential (Raghavendra et al., 2016). Similarly, ethyl 3-(benzoylamino)-1H-indole-2-carboxylates and their derivatives have been synthesized and evaluated, showing potential in various chemical transformations and biological activities (Cucek & Verček, 2008).

Biological and Antimicrobial Activity The biological activity of compounds structurally related to this compound is a significant area of study. A variety of synthesized compounds, particularly those involving cycloalkylthiophene-Schiff bases and their complexes, have been investigated for their antibacterial activity against various pathogenic strains and antifungal activity against yeast (Altundas et al., 2010). Additionally, compounds like 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides have been designed, synthesized, and evaluated for antitubercular activity, highlighting their potential as antimicrobial agents (Marvadi et al., 2020).

Docking Studies and Anticancer Activity Docking studies and the evaluation of anticancer activities form another critical area of research for these compounds. The synthesized structures undergo docking studies to understand their potential interaction with biological targets. For instance, certain compounds have shown potential as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a target in cancer therapy, displaying significant anticancer activities against various cancer cell lines (Lan Zhang et al., 2017).